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Compound of Interest

Compound Name: Cyclohexane-PEG1-Br

Cat. No.: B2559838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides detailed information on the physicochemical properties of

Cyclohexane-PEG1-Br, a bifunctional molecule increasingly utilized in the development of

targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras).

Physicochemical Data
The fundamental properties of Cyclohexane-PEG1-Br are summarized below. This data is

essential for accurate experimental design, stoichiometric calculations, and analytical

characterization.

Property Value Source

Molecular Weight 207.11 g/mol [1][2]

Chemical Formula C8H15BrO [1][2]

Exact Mass 206.0300 [2]

CAS Number 131665-94-6 [1]

IUPAC Name (2-bromoethoxy)cyclohexane [1][2]

Elemental Analysis
C: 46.39%; H: 7.30%; Br:

38.58%; O: 7.72%
[2]
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The structure of Cyclohexane-PEG1-Br consists of a cyclohexane ring linked to a bromine

atom via a single polyethylene glycol (PEG) unit. This structure is critical to its function as a

linker in PROTAC synthesis.
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Caption: Logical relationship of the core components of Cyclohexane-PEG1-Br.

Experimental Protocols
The following outlines a general protocol for the utilization of Cyclohexane-PEG1-Br in the

synthesis of a PROTAC molecule. This is a representative workflow and may require

optimization based on the specific ligands being conjugated.

DOT Script for Experimental Workflow
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Preparation

Reaction

Purification and Analysis

Dissolve Ligand 1 (for target protein)
in appropriate solvent

Add Cyclohexane-PEG1-Br to Ligand 1
with a suitable base (e.g., K2CO3)

Dissolve Ligand 2 (for E3 ligase)
in appropriate solvent

Add Ligand 2 to Intermediate 1

Stir at room temperature or heat
to form Intermediate 1

Continue reaction to form final PROTAC molecule

Purify the crude product via
column chromatography or HPLC

Characterize the final PROTAC using
LC-MS and NMR

Click to download full resolution via product page

Caption: General experimental workflow for PROTAC synthesis using Cyclohexane-PEG1-Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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